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Compound of Interest

Compound Name: 1-Fluoro-4-methyl-2-vinylbenzene

Cat. No.: B13597519

Get Quote

Executive Summary
2-Fluoro-5-methylstyrene (IUPAC: 1-Ethenyl-2-fluoro-5-methylbenzene) is a critical fluorinated

building block. Its structural combination of an electron-withdrawing fluorine atom and an

electron-donating methyl group on the styrene scaffold creates unique electronic properties,

making it valuable for modifying the metabolic stability of drug candidates (bioisosterism) and

tuning the refractive index of optical polymers.

Unlike commodity styrenes, this compound is often synthesized de novo in research settings.

This guide provides the estimated physicochemical constants derived from Structure-Property

Relationships (SPR) and details the rigorous experimental protocols required to validate them.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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Property Detail

IUPAC Name 1-Ethenyl-2-fluoro-5-methylbenzene

Common Name 2-Fluoro-5-methylstyrene

CAS Number
Not widely listed as commodity; Precursor

Aldehyde CAS: 93249-44-6

Molecular Formula C₉H₉F

Molecular Weight 136.17 g/mol

SMILES Cc1cc(F)c(C=C)cc1

Structural Class Fluorinated Aryl Alkene

Structural Visualization
The following diagram illustrates the synthesis pathway and structural logic.

Figure 1: Synthesis pathway from aldehyde precursor via Wittig olefination.
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Physicochemical Data Analysis
As a specialized research chemical, experimental values for 2-Fluoro-5-methylstyrene are

rarely published in open vendor catalogs. The values below are predicted ranges derived from

validated analogs (e.g., 4-fluoro-α-methylstyrene, 2-methylstyrene) and standard group

contribution methods.

Estimated Properties Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13597519/docs?utm_src=pdf-body-img#technical-whitepaper-physicochemical-profiling-of-2-fluoro-5-methylstyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13597519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Estimated Value
Rationale & Analog
Reference

Boiling Point (1 atm) 172°C – 176°C

2-Methylstyrene boils at

171°C. The addition of Fluorine

(polar C-F bond) typically

elevates BP by 2-5°C due to

increased dipole-dipole

interactions.

Boiling Point (Reduced) 65°C – 70°C @ 15 mmHg

Standard pressure-

temperature nomograph

extrapolation for styrenic

derivatives.

Density (20°C) 1.02 – 1.04 g/mL

2-Methylstyrene is 0.91 g/mL.

4-Fluorostyrene is 1.024 g/mL.

The methyl group adds volume

(lowering density slightly vs

fluorostyrene) but the heavy

fluorine dominates the mass

balance vs non-fluorinated

analogs.

Refractive Index (

)
1.52 – 1.54

Fluorine lowers refractive

index, but the styrene

conjugation keeps it above

1.50.

Flash Point ~55°C (Closed Cup)
Flammable liquid classification

(Category 3).

Experimental Determination Protocols
To validate the estimated values above, the following "Self-Validating" protocols must be

employed. These methods account for the compound's tendency to polymerize (auto-

oxidation).

Protocol A: Density Determination (Oscillating U-Tube)
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High-precision method for limited sample volumes (1-2 mL).

Preparation: Ensure the sample of 2-Fluoro-5-methylstyrene is stabilized (typically with 10-

50 ppm TBC, 4-tert-butylcatechol) to prevent polymerization inside the sensor.

Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using air and ultra-

pure water at 20.00°C.

Injection: Inject 1.5 mL of the analyte using a Luer-lock syringe. Ensure no micro-bubbles are

trapped in the U-tube (visual inspection via camera).

Equilibration: Allow the instrument to thermalize to 20°C (±0.01°C).

Measurement: Record density (

) to 4 decimal places.

Correction: If TBC inhibitor concentration is high (>100 ppm), apply a correction factor,

though negligible for standard synthesis.

Protocol B: Boiling Point via Micro-Distillation
Standard method for purification and characterization.

Setup: Assemble a short-path vacuum distillation apparatus with a Vigreux column.

Pressure Control: Connect a digital manometer. Set vacuum to 15 mmHg (approx. 20 mbar).

Do not distill at atmospheric pressure to avoid thermal polymerization.

Heating: Use an oil bath set to ~85°C initially. Raise temperature slowly.

Collection: Discard the "forerun" (residual solvents). Collect the main fraction when the vapor

temperature stabilizes (Predicted: 65-70°C at 15 mmHg).

Validation: Record the vapor temperature (

) and pressure (

). Convert to atmospheric boiling point using the Antoine Equation for styrenes.
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Applications in Drug Development & Materials[4]
Bioisosteric Replacement
In medicinal chemistry, the 2-fluoro-5-methyl motif is used to replace non-fluorinated phenyl

rings.

Metabolic Stability: The C-F bond at the 2-position blocks metabolic oxidation (P450

metabolism) at that site.

Electronic Tuning: The fluorine atom withdraws electron density, lowering the pKa of phenols

or modifying the

-stacking capability of the ring in protein binding pockets.

Functional Polymers
Copolymerization of 2-Fluoro-5-methylstyrene with styrene or acrylates yields materials with:

Low Surface Energy: Fluorine imparts hydrophobicity.

Optical Clarity: Tunable refractive index for waveguides.

Reactivity: The methyl group at the 5-position allows for late-stage functionalization (e.g.,

benzylic bromination).

Handling & Safety (HSE)
Hazard Class GHS Code Precaution

Flammable Liquid H226
Keep away from heat/sparks.

Ground/bond container.

Skin Irritant H315 Wear nitrile gloves.

Polymerization N/A

CRITICAL: Store at 2-8°C.

Ensure TBC inhibitor is

present.
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Storage Directive: Always store under an inert atmosphere (Nitrogen/Argon) in the dark.

Styrenes react with oxygen to form peroxides, which trigger explosive polymerization. Check

inhibitor levels monthly if stored for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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